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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the eutectic temperatures

and compositions of various Ostalloy formulations. Ostalloy is a family of low-melting-point

alloys, also known as fusible alloys, which are widely utilized in a variety of scientific and

industrial applications, including in specialized roles within drug development and testing

apparatuses. Their precise melting points are critical for applications such as temperature-

sensitive triggering mechanisms, precision casting, and as heat transfer media.

Eutectic Properties of Ostalloy
Ostalloy formulations are notable for being eutectic or near-eutectic alloys. A eutectic system is

a homogeneous mixture of substances that melts or solidifies at a single temperature that is

lower than the melting point of any of the individual constituents.[1][2] This distinct melting

point, the eutectic temperature, is a key characteristic that makes these alloys highly valuable

for applications requiring sharp phase transitions. Non-eutectic alloys, in contrast, melt over a

range of temperatures, exhibiting a "pasty" or "slushy" state between their solidus and liquidus

temperatures.[2][3][4]

The primary component in many Ostalloy formulations is bismuth, a metal that expands

slightly upon solidification, a property that is advantageous in applications requiring a precise

fit, such as in the creation of molds or patterns.[5][6] The addition of other metals like lead, tin,

cadmium, and indium allows for the tuning of the alloy's melting point to specific, often very low,

temperatures.[6][7]
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Eutectic Temperature and Composition of Ostalloy
Formulations
The following table summarizes the eutectic temperatures and elemental compositions of

common Ostalloy formulations. This data is critical for selecting the appropriate alloy for a

specific application based on its thermal properties.

Ostalloy
Formula
tion

Eutectic
Temper
ature
(°C)

Eutectic
Temper
ature
(°F)

Bismuth
(Bi) %

Lead
(Pb) %

Tin (Sn)
%

Cadmiu
m (Cd)
%

Indium
(In) %

Ostalloy

117
47 117 44.7 22.6 8.3 5.3 19.1

Ostalloy

158
70 158 50.0 26.7 13.3 10.0 -

Ostalloy

281
138 281 58.0 - 42.0 - -

Note: The compositions are provided in weight percent.[5][8][9]

Experimental Determination of Eutectic Temperature
The determination of the eutectic temperature of a metallic alloy is a critical aspect of its

characterization. While specific experimental protocols for each Ostalloy formulation are

proprietary, the general methodologies employed for such measurements are well-established

in materials science. Techniques such as Differential Thermal Analysis (DTA), Differential

Scanning Calorimetry (DSC), and Hot-Stage Microscopy (HSM) are commonly used to

precisely identify the phase transition temperatures of materials.[10]

Representative Experimental Protocol: Differential
Scanning Calorimetry (DSC)
DSC is a thermoanalytical technique in which the difference in the amount of heat required to

increase the temperature of a sample and a reference is measured as a function of
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temperature. This method is highly sensitive to phase transitions, such as melting.

Methodology:

Sample Preparation: A small, accurately weighed sample of the Ostalloy formulation

(typically 5-10 mg) is hermetically sealed in an aluminum or copper pan.

Instrument Setup: The DSC instrument is calibrated for temperature and heat flow using

standard reference materials (e.g., indium, tin). An empty sealed pan is used as a reference.

Thermal Program: The sample and reference are subjected to a controlled temperature

program. A typical program involves an initial isothermal period, followed by a linear heating

ramp at a constant rate (e.g., 5-10 °C/min) through the expected melting range of the alloy.

The experiment is conducted under an inert atmosphere, such as nitrogen or argon, to

prevent oxidation of the sample.

Data Acquisition: The DSC instrument records the differential heat flow between the sample

and the reference as a function of temperature.

Data Analysis: The melting of the eutectic alloy is observed as an endothermic peak on the

DSC thermogram. The onset temperature of this peak is typically taken as the eutectic

melting temperature. The area under the peak is proportional to the enthalpy of fusion.

The following diagram illustrates a generalized workflow for determining the eutectic

temperature of an Ostalloy formulation using DSC.
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Fig. 1: Experimental workflow for eutectic temperature determination using DSC.

Logical Relationship of Alloy Composition to
Eutectic Temperature
The eutectic temperature of an alloy is a direct consequence of its composition. The phase

diagram of a binary or multi-component alloy system graphically represents the relationship

between temperature, composition, and the phases present at equilibrium. The eutectic point is
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a specific point on the phase diagram where the liquidus and solidus lines meet, representing

the lowest melting temperature for any composition of that alloy system.

The following diagram illustrates the logical relationship between the elemental components

and the resulting eutectic temperature of an Ostalloy formulation.
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Fig. 2: Relationship between alloy composition and eutectic temperature.

This guide provides foundational technical information on the eutectic temperatures of various

Ostalloy formulations. For specific applications, it is recommended to consult the

manufacturer's detailed datasheets and to conduct independent thermal analysis to verify the

properties of the material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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